Cas no 1290672-17-1 ((1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid)

(1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid structure
1290672-17-1 structure
Product Name:(1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid
CAS No:1290672-17-1
MF:C7H8F3NO3
MW:211.13853263855
CID:5197843
PubChem ID:47003461
Update Time:2023-11-24

(1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1R,4S,6S)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid
    • (1R,4S,6S)-7-(Trifluoromethyl)-2-oxa-5-azabicyclo[4.1.0]heptane-4-carboxylicacid
    • 2-Oxa-5-azabicyclo[4.1.0]heptane-4-carboxylic acid, 7-(trifluoromethyl)-, (1R,4S,6S)-rel-
    • (1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid
    • Inchi： 1S/C7H8F3NO3/c8-7(9,10)3-4-5(3)14-1-2(11-4)6(12)13/h2-5,11H,1H2,(H,12,13)/t2-,3?,4-,5+/m0/s1
    • InChI Key： VBJRFGQQIJIQLF-ZLYZYSQMSA-N
    • SMILES： FC(C1[C@@H]2[C@H]1N[C@H](C(=O)O)CO2)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 267
  • XLogP3: -2
  • Topological Polar Surface Area: 58.6

(1R,4S,6S)-7-(trifluoromethyl)-2-oxa-5-azabicyclo4.1.0heptane-4-carboxylic acid Pricemore >>

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